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Compound of Interest

Compound Name: 4-Iodophenylsulfur Pentafluoride

Cat. No.: B1306096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodophenylsulfur pentafluoride is a versatile synthetic reagent that has garnered interest in

various fields, including medicinal chemistry and materials science.[1] Its unique combination of

a highly electronegative pentafluorosulfanyl (-SF₅) group and a reactive iodine atom on an

aromatic ring makes it a valuable building block for the introduction of these functionalities into

complex molecules.[1] The -SF₅ group, often considered a "super-trifluoromethyl" group, can

significantly modulate the physicochemical and biological properties of parent molecules, such

as lipophilicity, metabolic stability, and electron-withdrawing character. This guide provides a

comprehensive overview of the known physicochemical properties of 4-Iodophenylsulfur
pentafluoride, along with available information on its synthesis and reactivity.

Physicochemical Properties
The following tables summarize the key physicochemical properties of 4-Iodophenylsulfur
pentafluoride.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₆H₄F₅IS [1]

Molecular Weight 330.05 g/mol [1]

Appearance
Light orange to yellow to green

powder to crystal
[1]

Melting Point 34 - 38 °C [1]

Boiling Point 52 °C @ 0.8 mmHg [1]

Density

~2.06 g/cm³ (estimated based

on 3-Iodophenylsulfur

pentafluoride)

[2]

Solubility Soluble in Toluene [3]

Note: The density value is for the isomeric 3-Iodophenylsulfur pentafluoride and is provided as

an estimate.[2]

Table 2: Identification and Storage

Identifier Value Source

CAS Number 286947-68-0 [1]

MDL Number MFCD03788514 [1]

PubChem CID 2779199 [1]

Storage Conditions Store at 2 - 8 °C [1]

Spectral Data
Detailed experimental spectral data such as ¹H, ¹³C, and ¹⁹F NMR spectra for 4-
Iodophenylsulfur pentafluoride are not readily available in the public domain. While some

suppliers indicate that the structure is confirmed by NMR, specific chemical shifts and coupling

constants have not been published in the searched resources.
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For reference, the ¹⁹F NMR spectrum of a pentafluorosulfanyl group typically exhibits a

characteristic AX₄ spin system, with the apical fluorine appearing as a quintet and the four

equatorial fluorines as a doublet.

Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis and purification of 4-
Iodophenylsulfur pentafluoride is not explicitly described in the available literature. However,

a general purification method involving column chromatography has been mentioned.[4] A

generalized workflow for its synthesis and purification can be conceptualized as follows.

Generalized Synthesis and Purification Workflow
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Generalized Synthesis and Purification of 4-Iodophenylsulfur Pentafluoride

Synthesis

Purification

Starting Materials
(e.g., Diaryl disulfide)

Reaction with Fluorinating Agent
(e.g., AgF₂, F₂)

Crude Product Mixture

Column Chromatography
(Silica gel)

Purification

Solvent Evaporation

Pure 4-Iodophenylsulfur
Pentafluoride
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Applications of 4-Iodophenylsulfur Pentafluoride

Key Application Areas

4-Iodophenylsulfur
Pentafluoride

Pharmaceuticals

Introduction of -SF5 for enhanced
biological activity and ADME properties

Agrochemicals

Development of novel pesticides
with improved efficacy

Materials Science

Synthesis of fluorinated polymers with
enhanced thermal and chemical resistance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. chemimpex.com [chemimpex.com]

3. 4-Iodophenylsulphur pentafluoride | 286947-68-0 [amp.chemicalbook.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Iodophenylsulfur Pentafluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306096#physicochemical-properties-of-4-
iodophenylsulfur-pentafluoride]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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